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Compound of Interest

Compound Name: H-His-NH2.2HCI

Cat. No.: B613043

An In-depth Technical Guide to L-Histidinamide Dihydrochloride (H-His-NH2-2HCI)

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Histidinamide dihydrochloride (H-His-NH2-2HCI) is the dihydrochloride salt of L-
Histidinamide, an amino acid derivative of L-Histidine. In peptide chemistry, the "H-" prefix
denotes a free amino group at the N-terminus, and "-NH2" signifies a carboxamide group at the
C-terminus. This compound is a valuable building block in biochemical research and
pharmaceutical development.[1] It serves as a precursor in the synthesis of peptides and other
complex molecules and is utilized in cell culture media formulations.[1]

It is crucial to distinguish L-Histidinamide dihydrochloride from Histamine dihydrochloride, the
decarboxylation product of L-Histidine. While structurally related, they are distinct compounds
with different chemical properties and biological activities. This guide will focus exclusively on
the properties and structure of L-Histidinamide dihydrochloride.

Chemical Structure and Properties

L-Histidinamide dihydrochloride is characterized by a protonated a-amino group, an imidazole
side chain, and a C-terminal amide. The dihydrochloride salt form generally ensures higher
solubility in aqueous solutions.[1]
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Caption: Chemical Structure of L-Histidinamide Dihydrochloride

Physicochemical Properties

Quantitative data for L-Histidinamide dihydrochloride is not as widely published as for its parent
amino acid, L-Histidine. The following table summarizes available data for L-Histidinamide
dihydrochloride and related compounds for comparison.

L-Histidinamide s
L-Histidine (Parent

Property Dihydrochloride (H-His-
Compound)
NH2-2HCI)
CAS Number 71666-95-0 71-00-1
Molecular Formula CeH12CI2N4O CeHoN30:2
Molecular Weight 227.09 g/mol 155.15 g/mol [2]
) White crystalline or crystalline
Appearance Solid
powder[3]
) ) ) ~282-288 °C (decomposes)[2]
Melting Point Data not available

[3]

Soluble in water (4.3 g/100 mL
Solubility Soluble in DMSO.[4][5] at 25°C); very slightly soluble

in ethanol; insoluble in ether.[3]

pKai (a-carboxyl) = 1.80pKaz
pKa Values (at 25°C) Data not available (imidazole) = 6.04pKas (a-
amino) = 9.33[6][7]

Biological Activity and Applications

L-Histidinamide dihydrochloride is primarily used as a chemical intermediate and building block
in research and development.[1][8]

Role in Drug Delivery
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A significant application of L-Histidinamide is in advanced drug delivery systems. Recently, it
was used to synthesize an ionizable cholesterol analog, 3B[L-histidinamide-carbamoyl]
cholesterol (Hchol).[5][9] When incorporated into lipid nanopatrticles (LNPs), Hchol enhances
the intracellular delivery of mRNA.[9]

The imidazole side chain of histidine has a pKa near physiological pH, allowing it to act as a
proton sponge.[6][7] In the acidic environment of the endosome, the imidazole group becomes
protonated. This charge reversal is believed to destabilize the endosomal membrane,
facilitating the release of the LNP's cargo (e.g., mRNA) into the cytoplasm. This mechanism,
known as endosomal escape, is a critical step for the efficacy of many nanomedicines.[5][9]
The pKa values of LNPs formulated with Hchol were found to be approximately 6.03 and 6.61,
which is optimal for this effect.[9]

Caption: Enhanced mRNA delivery via Hchol-LNP endosomal escape.

Other Research Applications

e Biochemical Research: It serves as a building block for synthesizing peptides and proteins
for studying enzyme functions and cellular processes.[1]

e Pharmaceutical Development: The compound is explored for its role as a precursor in the
synthesis of various therapeutic agents.[1][8]

o Cell Culture: It is used as a component in cell culture media to support cell growth and
viability.[1]

Experimental Protocols
Representative Synthesis of L-Histidinamide
Dihydrochloride

The synthesis of L-Histidinamide typically involves the protection of the amino and imidazole
groups of L-Histidine, followed by the amidation of the carboxylic acid, and subsequent
deprotection. A generalized workflow is presented below.

Caption: Generalized workflow for the synthesis of H-His-NH2-2HCI.
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Methodology Outline:

e Protection: The a-amino group and the imidazole nitrogen of L-Histidine are protected using
standard protecting groups (e.g., Boc for the amino group, Trt or DNP for the imidazole ring)
to prevent side reactions.

e Activation & Amidation: The carboxylic acid group is activated, often by conversion to an
active ester or acid chloride. This activated intermediate is then reacted with a source of
ammonia to form the amide.

o Deprotection and Salt Formation: The protecting groups are removed, typically under acidic
conditions (e.g., using trifluoroacetic acid or hydrochloric acid). Treatment with excess
hydrochloric acid followed by precipitation from a non-polar solvent (like ether) or
crystallization yields the final L-Histidinamide dihydrochloride salt.[10]

 Purification: The final product is purified by recrystallization to remove any remaining starting
materials or byproducts.[11] The purity can be assessed by techniques like TLC, HPLC, and
NMR.

Content Analysis (Titration)

A common method for quantifying L-Histidine derivatives is hon-aqueous titration.
Protocol:

» Accurately weigh the sample (approx. 105 mg) after drying.

o Dissolve the sample in 3 mL of formic acid and 50 mL of glacial acetic acid.

o Titrate the solution with 0.1 M perchloric acid.

o Determine the endpoint using a potentiometer.

o ADblank titration should be performed for correction. Each mL of 0.1 M perchloric acid is
equivalent to 15.52 mg of L-Histidine.[3]

Safety and Handling
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L-Histidinamide dihydrochloride should be handled by personnel trained in laboratory
procedures. Standard safety precautions should be observed.

e Hazard Statements: May cause skin, eye, and respiratory irritation.[4]

e Precautionary Measures:

[¢]

Avoid breathing dust.

[¢]

Wear protective gloves, eye protection, and face protection.[12]

Use in a well-ventilated area.

[e]

o Store in a cool, dry place under an inert atmosphere.[13]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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